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Cat. No.: B565548
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Executive Summary & Compound Identity
ATV-FX1 Sodium Salt (Atorvastatin Cyclic Fluorophenyl Impurity) is a specific oxidative

degradation product formed under alkaline stress conditions.[1] Unlike the parent compound

Atorvastatin Calcium, which is a lipophilic HMG-CoA reductase inhibitor, ATV-FX1 possesses

distinct solubility and stability characteristics driven by its rearranged pyrrolo-oxazin structure.

[1]

Understanding the solubility profile of ATV-FX1 is not merely for formulation, but is critical for

analytical method development (HPLC/LC-MS), ensuring accurate quantification of this impurity

in drug substances and products.[1]
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Parameter Detail

Common Name ATV-FX1 Sodium Salt

Chemical Name

Sodium 4-[1b-(4-fluorophenyl)-7-hydroxy-7-

isopropyl-1a-phenyl-7a-

(phenylcarbamoyl)hexahydro-3H-

oxireno[2',3':3,4]pyrrolo[2,1-b][1,3]oxazin-3-yl]-3-

hydroxybutanoate

CAS Number 1315629-79-8 (Sodium Salt)

Molecular Formula C₃₃H₃₄FN₂NaO₇

Molecular Weight ~612.62 g/mol

Origin
Oxidative degradation of Atorvastatin (alkaline

conditions + H₂O₂)

Appearance White to Off-White Solid

Hygroscopicity Hygroscopic (Requires desiccated storage)

Solubility Profile & Solvent Interactions
The solubility of ATV-FX1 Sodium Salt is governed by its ionic sodium carboxylate headgroup

and its lipophilic, polycyclic core.[1] It exhibits a pH-dependent solubility profile distinct from the

lactone or acid forms of Atorvastatin.[1][2]
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Solvent System Solubility Rating Mechanistic Insight

Water (pH > 7) Slightly Soluble to Soluble

The sodium salt dissociates in

aqueous media, but the bulky

lipophilic core limits high-

concentration solubility without

organic modifiers.[1]

Methanol (MeOH) Soluble

High dielectric constant and

hydrogen bonding capability

make MeOH the preferred

solvent for stock solution

preparation.

Acetonitrile (ACN) Sparingly Soluble

Lacks the hydrogen bonding

donors of MeOH; often used

as a co-solvent in HPLC

mobile phases rather than for

primary dissolution.

Acidic Media (pH < 4) Insoluble / Unstable

Protonation of the carboxylate

reduces solubility; furthermore,

acidic conditions trigger

conversion to secondary

degradants (e.g., ATV-

FXA1/2).

Critical Stability-Solubility Link
ATV-FX1 is kinetically stable in alkaline environments (pH ≥ 7).[1] In acidic solutions, the

compound is prone to rearrangement or precipitation.

Protocol Implication: Always maintain stock solutions at neutral to alkaline pH. Avoid direct

dissolution in 0.1% Formic Acid or TFA without prior buffering.

Mechanism of Formation
Understanding the origin of ATV-FX1 is essential for reproducing its solubility behavior during

forced degradation studies. The pathway involves the oxidation of the pyrrole ring, forming an
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unstable endoperoxide intermediate that rearranges into the cyclic oxazin structure.
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Figure 1: Mechanistic pathway of ATV-FX1 formation showing the critical dependence on

alkaline pH for stability.[1]

Experimental Protocols
Protocol A: Preparation of Standard Stock Solution (1.0
mg/mL)
Objective: Create a stable, accurate stock for HPLC retention time marking. Rationale:

Methanol is selected over pure water to prevent hydrolytic stress and ensure complete

solvation of the lipophilic core.

Weighing: Accurately weigh 5.0 mg of ATV-FX1 Sodium Salt into a 5 mL amber volumetric

flask (protect from light due to photosensitivity).

Solvent Addition: Add 3.0 mL of HPLC-grade Methanol.

Dissolution: Sonicate for 2 minutes at ambient temperature. Ensure no particulates remain.

Makeup: Dilute to volume with 10 mM Ammonium Acetate (pH 7.0).

Note: Avoid using pure water for makeup to prevent local pH drops.

Storage: Store at 2–8°C. Stable for 7 days.

Protocol B: Thermodynamic Solubility Determination
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Objective: Quantify exact solubility in formulation vehicles.

Excess Addition: Add excess ATV-FX1 solid (~10 mg) to 1 mL of the target solvent (e.g.,

Phosphate Buffer pH 7.4) in a borosilicate glass vial.

Equilibration: Shake at 25°C for 24 hours (orbital shaker at 200 rpm).

Filtration: Filter supernatant using a 0.22 µm PVDF syringe filter.

Caution: Do not use Nylon filters, as statin-related impurities often exhibit non-specific

binding to Nylon.[1]

Quantification: Analyze the filtrate via HPLC-UV (246 nm) against the standard stock from

Protocol A.

Analytical Method Parameters
To detect and quantify ATV-FX1 based on its solubility profile, use the following

chromatographic conditions.

Parameter Condition

Column
C18 (e.g., Phenomenex Luna or Waters

XBridge), 150 x 4.6 mm, 5 µm

Mobile Phase A
10 mM Ammonium Acetate buffer (pH 5.0–6.

[1]0)

Mobile Phase B Acetonitrile : Tetrahydrofuran (95:5 v/v)

Gradient
High organic gradient required to elute the

lipophilic impurity.

Detection
UV at 246 nm (Characteristic absorption of the

fluorophenyl chromophore)

Elution Order

Typically elutes after Atorvastatin due to

rearranged lipophilicity, though column

dependent.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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